Cas no 2229272-13-1 (3-(1-methylcyclopropyl)methylpyrrolidin-3-ol)

• Product Name: 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol
• CAS No: 2229272-13-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6436897
• PubChem ID: 165777105
• Update Time: 2025-07-20

3-(1-methylcyclopropyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol
• 3-[(1-methylcyclopropyl)methyl]pyrrolidin-3-ol
• 2229272-13-1
• EN300-1802897

• Inchi： 1S/C9H17NO/c1-8(2-3-8)6-9(11)4-5-10-7-9/h10-11H,2-7H2,1H3
• InChI Key： SNWGSJHMOOHDAN-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1(C)CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol

Introduction to 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol (CAS No: 2229272-13-1)

3-(1-methylcyclopropyl)methylpyrrolidin-3-ol is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2229272-13-1, belongs to a class of heterocyclic alcohols that have garnered attention due to their diverse pharmacological properties. The presence of a pyrrolidinyl core appended with a 1-methylcyclopropyl side chain and a secondary alcohol functionality makes it a structurally intriguing molecule for further investigation.

The chemical structure of 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol encompasses a pyrrolidine ring, which is a common motif in many bioactive molecules. The pyrrolidine scaffold is known for its ability to mimic the conformational flexibility of natural products, thereby facilitating interactions with biological targets. The 1-methylcyclopropyl substituent introduces steric bulk and lipophilicity, which can influence the compound's solubility, permeability, and metabolic stability. Additionally, the secondary alcohol at the 3-position provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in developing novel therapeutic agents that exploit the unique structural features of heterocyclic compounds. 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol has emerged as a promising candidate for further exploration due to its potential to interact with various biological targets. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and neurological disorders. The structural motifs present in 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol are reminiscent of known pharmacophores found in therapeutic agents, suggesting that it could serve as a valuable scaffold for drug discovery.

The synthesis of 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the 1-methylcyclopropyl group necessitates specialized synthetic methodologies, such as cyclopropanation reactions and subsequent functional group interconversions. Advanced techniques in organic synthesis, including transition metal-catalyzed reactions and asymmetric transformations, have been employed to construct the desired framework efficiently. The development of robust synthetic routes is crucial for scalable production and further medicinal chemistry investigations.

From a computational chemistry perspective, 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol has been subjected to molecular modeling studies to elucidate its binding interactions with potential biological targets. Computer simulations have revealed that the compound can effectively engage with proteins and enzymes through hydrogen bonding networks and hydrophobic interactions. The spatial arrangement of the 1-methylcyclopropyl substituent and the pyrrolidine ring suggests that it may occupy specific binding pockets within target proteins, modulating their activity. These insights are invaluable for designing structure-based drug design strategies aimed at optimizing potency and selectivity.

The pharmacological evaluation of 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol has been conducted using both in vitro and in vivo models. Initial assays have demonstrated modest inhibitory activity against certain enzymes associated with inflammatory pathways. The compound's ability to modulate these enzymatic activities suggests potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preclinical studies have shown that derivatives of this scaffold exhibit promising behavioral effects in animal models, indicating possible utility in treating neurological disorders.

The secondary alcohol functionality in 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol offers opportunities for further derivatization to enhance pharmacological properties. Functionalization strategies include etherification, esterification, or amidation, which can modify solubility, bioavailability, and metabolic stability. Medicinal chemists have explored various derivatives to improve pharmacokinetic profiles while maintaining or enhancing biological activity. These efforts have led to the identification of several lead compounds with improved efficacy and reduced side effects.

The role of computational tools in analyzing the pharmacological properties of 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners within large databases of protein structures. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of key functional groups within the molecule. These computational approaches complement experimental data by offering rapid assessments of molecular interactions and guiding synthetic modifications.

The future direction of research on 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol includes expanding its chemical space through combinatorial chemistry and library synthesis techniques. By generating diverse derivatives systematically, researchers aim to uncover novel pharmacological activities and optimize existing ones. Furthermore, interdisciplinary collaborations between synthetic chemists, biologists, and computer scientists will be essential for advancing understanding from molecular design to clinical application.

In conclusion, 3-(1-methylcyclopropyl)methylpyrrolidin-3-ol (CAS No: 2229272-13-1) represents a structurally intriguing compound with potential therapeutic applications in various disease areas. Its unique combination of structural features makes it an attractive scaffold for drug discovery efforts aimed at developing next-generation pharmaceuticals. With continued research focused on synthesis optimization, pharmacological evaluation, computational modeling,and derivative development, this compound holds promise as a valuable contributor to medicinal chemistry innovation.